Cas no 57103-17-0 (Benzonitrile, 4-(9H-carbazol-9-yl)-)

• Product name: Benzonitrile, 4-(9H-carbazol-9-yl)-
• CAS No: 57103-17-0
• MF: C₁₉H₁₂N₂
• MW: 268.311984062195
• CID: 346482
• PubChem ID: 19702420

Benzonitrile, 4-(9H-carbazol-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(9H-carbazol-9-yl)-
• 4-carbazol-9-ylbenzonitrile
• 4-(9H-CARBAZOL-9-YL)BENZONITRILE
• n-(4-cyanophenyl)carbazole
• DTXSID30599331
• SCHEMBL3402733
• 57103-17-0

• Inchi： InChI=1S/C19H12N2/c20-13-14-9-11-15(12-10-14)21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-12H
• InChI Key： IHDDUZSNZRAXFF-UHFFFAOYSA-N
• SMILES： C1C2=C(C3C(N2C2C=CC(C#N)=CC=2)=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 268.10016
• Monoisotopic Mass: 268.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72